Cas no 303969-49-5 (2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide)

2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide
- 2-(8-((4-chlorobenzyl)thio)-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide
- 2-{8-[(4-chlorobenzyl)sulfanyl]-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl}acetamide
- 7H-Purine-7-acetamide, 8-[[(4-chlorophenyl)methyl]thio]-1,2,3,6-tetrahydro-3-methyl-2,6-dioxo-
-
- Inchi: 1S/C15H14ClN5O3S/c1-20-12-11(13(23)19-14(20)24)21(6-10(17)22)15(18-12)25-7-8-2-4-9(16)5-3-8/h2-5H,6-7H2,1H3,(H2,17,22)(H,19,23,24)
- InChI Key: CGOHKQISGCYKOA-UHFFFAOYSA-N
- SMILES: N1(CC(N)=O)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=C(Cl)C=C1
2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0381-4956-40mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-5μmol |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-20μmol |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-25mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-50mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-10mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-10μmol |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-2mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-15mg |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0381-4956-2μmol |
2-(8-{[(4-chlorophenyl)methyl]sulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide |
303969-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 |
2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide Related Literature
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
-
5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
Additional information on 2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide
Compound CAS No. 303969-49-5: 2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide
The compound with CAS No. 303969-49-5, named 2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development.
The molecular structure of this compound is characterized by a purine derivative core, which is a common scaffold in many bioactive molecules. The presence of the 4-chlorophenyl group introduces electronic effects that can influence the compound's reactivity and binding affinity to biological targets. Additionally, the methylsulfanyl group adds a layer of sulfur-based chemistry, which is known to play a crucial role in various biochemical processes.
Recent studies have highlighted the biochemical activity of this compound in vitro and in vivo models. Researchers have demonstrated that it exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions in conditions such as inflammation and neurodegenerative diseases.
From a synthetic perspective, the construction of this compound involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the purine ring system requires precise control over reaction conditions to ensure high yields and purity. The introduction of the 4-chlorophenylmethylsulfanyl group is achieved through nucleophilic substitution reactions, leveraging the reactivity of sulfur-based intermediates.
In terms of applications, this compound has shown promise as a lead molecule for drug discovery programs targeting specific receptor systems. Its ability to modulate cellular signaling pathways makes it an attractive candidate for further preclinical studies. Moreover, its structural versatility allows for further chemical modifications to enhance its pharmacokinetic properties.
Looking ahead, ongoing research is focused on optimizing the synthetic route for this compound to make it more cost-effective and scalable for large-scale production. Additionally, efforts are being made to explore its toxicological profile and evaluate its safety margins for potential clinical use.
In conclusion, the compound with CAS No. 303969-49-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity position it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic agents.
303969-49-5 (2-(8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide) Related Products
- 2172253-24-4(2-1-methyl-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetamide)
- 2034614-84-9(Carbamic acid, N-[[1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methyl]-, methyl ester)
- 2172505-31-4(1-(4-hydroxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)
- 2740369-62-2(rac-(5R,7S)-5,7-dimethyl-1H,2H,4H,5H,6H,7H-pyrazolo1,5-apyrimidin-2-one)
- 1498511-01-5(2,3-dihydro-1H-indene-2-carboximidamide)
- 2172110-46-0(1-(3-chloropyridin-4-yl)azetidin-2-ylmethanamine)
- 921852-66-6(N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzamide)
- 1219972-21-0(5-Chloro1,1'-biphenyl-2-yl 3-piperidinylmethylether hydrochloride)
- 2229086-98-8(2,2,2-trifluoro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one)
- 220227-37-2(3,4,5-Trifluorobenzyl Alcohol)




